Cas no 152487-69-9 (Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate)

Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate is a specialized organic compound featuring a fused thienothiophene core with ester functional groups. Its structure, incorporating dimethyl substitution and dicarboxylate moieties, makes it a valuable intermediate in organic synthesis, particularly for conjugated materials used in optoelectronic applications. The compound exhibits enhanced stability and processability due to its ester groups, facilitating its incorporation into polymer backbones or small-molecule systems. Its rigid, planar thienothiophene framework contributes to desirable electronic properties, such as improved charge transport, making it suitable for use in organic semiconductors, photovoltaic materials, and thin-film transistors. The diethyl ester derivatives further enhance solubility for solution-based processing.
Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate structure
152487-69-9 structure
Product Name:Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate
CAS No:152487-69-9
MF:C14H16O4S2
MW:312.404441833496
MDL:MFCD00067988
CID:91931
PubChem ID:722076
Update Time:2025-05-28

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
    • Diethyl 3,4-dimethylthieno(2,3-b)thiophene-2,5-dicarboxylate
    • BUTTPARK 37\11-70
    • Diethyl3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarb
    • 2,5-diethyl 3,4-diMethylthieno[2,3-b]thiophene-2,5-dicarboxylate
    • 3,4-dimethylthieno(2,3-b)thiophene-2,5-dicarboxylic acid diethyl ester
    • C14H16O4S2
    • CCG-254029
    • HMS1441M02
    • IDI1_015173
    • 6X-0924
    • SCHEMBL16827248
    • FT-0643493
    • MFCD00067988
    • Maybridge3_003786
    • CGA48769
    • 152487-69-9
    • Diethyl3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
    • A809317
    • BRD-K89132908-001-01-1
    • Diethyl3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate,97+%
    • DTXSID20352270
    • AKOS004910086
    • Diethyl 3,4-dimethylthieno2,3-büthiophene-2,5-dicarboxylate, 97+%
    • Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate, 97+%
    • DB-043151
    • Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate
    • MDL： MFCD00067988
    • Inchi： 1S/C14H16O4S2/c1-5-17-12(15)10-7(3)9-8(4)11(13(16)18-6-2)20-14(9)19-10/h5-6H2,1-4H3
    • InChI Key： YAXDOYDXLOMMIU-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OCC)=C(C)C2=C1SC(C(=O)OCC)=C2C

Computed Properties

  • Exact Mass: 312.04900
  • Monoisotopic Mass: 312.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.281
  • Melting Point: 134-136°C
  • Boiling Point: 422.2±40.0 °C at 760 mmHg
  • Flash Point: 209.2±27.3 °C
  • Refractive Index: 1.599
  • PSA: 109.08000
  • LogP: 3.93300
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Security Information

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Pricemore >>

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Alichem
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Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
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Alichem
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Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
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Apollo Scientific
OR110669-1g
Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
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Apollo Scientific
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Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
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Apollo Scientific
OR110669-10g
Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
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abcr
AB133669-1 g
Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate; 95%
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abcr
AB133669-5 g
Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate; 95%
 152487-69-9
5 g
 €257.60 2023-07-20

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Production Method

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Related Literature

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